Cas no 874140-40-6 (2,5-Dimethoxy-4-nitrophenethylamine HCl (2C-N HCl))

• Product Name: 2,5-Dimethoxy-4-nitrophenethylamine HCl (2C-N HCl)
• CAS No: 874140-40-6
• MF: C₁₀H₁₅ClN₂O₄
• MW: 262.690101861954
• CID: 1079796
• PubChem ID: 76964615
• Update Time: 2025-10-29

2,5-Dimethoxy-4-nitrophenethylamine HCl (2C-N HCl) Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxy-4-nitrophenethylamine HCl (2C-N HCl)
• 2,5-Dimethoxy-4-nitrophenethylamine hydrochloride solution
• 2C-N.HCl, 1mg/ml in Methanol
• 2,5-Dimethoxy-4-nitrophenethylamine hydrochloride
• 874140-40-6
• UNII-X0LS2GMR49
• 2C-N HCl
• 2C-N.HCl
• Benzeneethanamine, 2,5-dimethoxy-4-nitro-, hydrochloride (1:1)
• Benzeneethanamine, 2,5-dimethoxy-4-nitro-, monohydrochloride
• Q27293207
• X0LS2GMR49
• 2C-N HYDROCHLORIDE

• Inchi： 1S/C10H14N2O4.ClH/c1-15-9-6-8(12(13)14)10(16-2)5-7(9)3-4-11;/h5-6H,3-4,11H2,1-2H3;1H
• InChI Key： HBLKZKZKVLJMNC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C(=CC=1CCN)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 262.0720347g/mol
• Monoisotopic Mass: 262.0720347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.3Ų

Additional information on 2,5-Dimethoxy-4-nitrophenethylamine HCl (2C-N HCl)

2,5-Dimethoxy-4-nitrophenethylamine HCl (2C-N HCl): A Comprehensive Overview

2,5-Dimethoxy-4-nitrophenethylamine HCl, commonly referred to as 2C-N HCl, is a compound with the CAS number 874140-40-6. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 2C-N HCl is characterized by a phenethylamine backbone with specific substituents. The presence of methoxy groups at the 2 and 5 positions of the phenyl ring, along with a nitro group at the 4 position, imparts unique electronic and steric properties to the molecule. These substituents not only influence the compound's physical properties but also play a crucial role in its biological activity. Recent studies have highlighted the importance of these substituents in modulating the compound's interaction with various biological systems.

The synthesis of 2C-N HCl involves a multi-step process that typically begins with the preparation of the corresponding phenethylamine derivative. The introduction of methoxy and nitro groups is achieved through well-established organic reactions, such as nucleophilic aromatic substitution and nitration. The final step involves the formation of the hydrochloride salt, which enhances the compound's solubility and stability. Researchers have recently explored alternative synthetic routes that aim to improve yield and reduce production costs while maintaining high purity standards.

2C-N HCl has been investigated for its potential pharmacological applications. Preclinical studies have demonstrated that this compound exhibits interesting bioactivity, particularly in the context of neurotransmitter systems. Its ability to interact with serotonin receptors has been a focal point of recent research, with studies suggesting potential applications in treating conditions such as depression and anxiety. Additionally, its nitro group has been shown to contribute to anti-inflammatory properties, making it a candidate for further exploration in inflammatory disease models.

In terms of physical properties, 2C-N HCl is known for its high melting point and moderate solubility in organic solvents. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. Recent advancements in analytical chemistry have enabled more precise characterization of this compound, providing deeper insights into its molecular behavior.

The safety profile of 2C-N HCl is another area that has attracted considerable research interest. While it has shown promise in preclinical models, understanding its toxicity profile is crucial for determining its suitability for therapeutic use. Recent studies have focused on assessing acute and chronic toxicity in animal models, with results indicating a favorable safety margin when administered within specific dosage ranges.

In conclusion, 2C-N HCl, or CAS number 874140-40-6, represents an intriguing compound with diverse potential applications. Its unique chemical structure, coupled with promising pharmacological properties, positions it as a valuable subject for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical science.